Cas no 1778-09-2 (1-[4-(methylsulfanyl)phenyl]ethan-1-one)

• Product Name: 1-[4-(methylsulfanyl)phenyl]ethan-1-one
• CAS No: 1778-09-2
• MF: C₉H₁₀OS
• MW: 166.240101337433
• MDL: MFCD00039835
• CID: 41975
• PubChem ID: 74501
• Update Time: 2025-04-18

1-[4-(methylsulfanyl)phenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 4'-(methylthio)acetophenone
• 4-Methylthioacetophenone
• 1-[4-(methylthio)phenyl]-Ethanone
• 4-(Methylmercapto)-acetophenone
• 4'-Methylthioacetophenone
• 1-(4-methylsulfanylphenyl)ethanone
• 1-[4-(METHYLSULFANYL)PHENYL]ETHANONE
• 4-(METHYLTHIO) ACETOPHENONE
• p-(Methylthio)acetophenone
• 4-(Acetyl)thioanisole
• 4‘-(Methylthio)acetophenone
• 4′-(Methylthio)acetophenone
• p-methylthioacetophenone
• 1-[4-(Methylthio)phenyl]ethan-1-one
• 4-(Methylthio)acetophenone
• 1-(4-(Methylthio)phenyl)ethanone
• 4'-(Methylmercapto)acetophenone
• 1-(4-(Methylthio)phenyl)ethan-1-one
• 1-[4-(methylsulfanyl)phenyl]ethan-1-one
• Ethanone, 1-[4-(methylthio)phenyl]-
• 1-[4-(methylthio)phenyl]ethanone
• 4-methylmercaptoa
• NSC403927
• 4'-(methylthio) acetophenone
• NS00021763
• MFCD00039835
• NCGC00342931-01
• Z57036277
• p-(Methylmercapto)acetophenone
• FS-1766
• AB01334813-02
• CS-W017854
• FT-0616801
• 1778-09-2
• 1-(4-Methylsulphanylphenyl)-1-ethanone
• 4 inverted exclamation mark -(Methylthio)acetophenone
• FN9JM37X2P
• W-107825
• AB-131/40227350
• 1-(4-methylsulfanyl-phenyl)-ethanone
• AKOS000123187
• DTXSID3075129
• F14884
• Ethanone, 1-(4-(methylthio)phenyl)-
• 4-Acetylphenyl methyl sulfide
• 4-acetylthioanisole
• NSC 403927
• 4-(Methylsulfenyl)acetophenone
• A3943
• 1-(p-tolyl)ethanethione
• SY050241
• M1672
• 4-CH3S-C6H4-COCH3
• EN300-11162
• EINECS 217-213-1
• 4'-(Methylthio)acetophenone, 97%
• 1-[4-(Methylsulfanyl)phenyl]ethanone #
• 1-(4-methylthiophenyl)ethan-1-one
• p-Acetylphenyl methyl sulfide
• BCP20233
• J-802122
• SCHEMBL195321
• AM10561
• 1-Acetyl-4-(methylthio)benzene
• NSC-403927
• 4 inverted exclamation marka-(Methylthio)acetophenone
• STK801365
• DB-016680
• BBL009965

• MDL： MFCD00039835
• Inchi： 1S/C9H10OS/c1-7(10)8-3-5-9(11-2)6-4-8/h3-6H,1-2H3
• InChI Key： JECUZQLBQKNEMW-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(C(C)=O)=CC=1
• BRN： 1860517

Computed Properties

• Exact Mass: 166.04500
• Monoisotopic Mass: 166.045236
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.4
• Surface Charge: 0
• Tautomer Count: 2

Experimental Properties

• Color/Form: Quasi white crystalline powder
• Density: 1.107
• Melting Point: 79.0 to 84.0 deg-C
• Boiling Point: 135°C at 1 mmHg
• Flash Point: 135°C/1mm
• Refractive Index: 1.563
• PSA: 42.37000
• LogP: 2.61110
• Solubility: Not determined

1-[4-(methylsulfanyl)phenyl]ethan-1-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether